molecular formula C21H18N4O4 B6174575 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-3-carboxylic acid CAS No. 2503207-94-9

1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-3-carboxylic acid

Cat. No. B6174575
CAS RN: 2503207-94-9
M. Wt: 390.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-3-carboxylic acid” is a complex organic molecule. It contains a fluorene group, which is a polycyclic aromatic hydrocarbon, attached to an azetidine ring via a methoxy carbonyl group . The azetidine ring is further attached to a 1,2,4-triazole ring via a carboxylic acid group .


Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The fluorene group is a polycyclic aromatic hydrocarbon, which means it has a planar structure with conjugated pi bonds. The azetidine ring is a four-membered ring with one nitrogen atom, and the 1,2,4-triazole ring is a five-membered ring with two nitrogen atoms .


Physical And Chemical Properties Analysis

This compound is a solid at room temperature . Its molecular weight is 416.43 . Other physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally.

Safety and Hazards

The safety data for this compound indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Therefore, appropriate safety measures should be taken when handling this compound .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 1-(azidomethyl)-9H-fluorene with tert-butyl (3-oxo-1H-1,2,4-triazol-5-yl)carbamate, followed by deprotection and cyclization to form the final product.", "Starting Materials": ["1-(azidomethyl)-9H-fluorene", "tert-butyl (3-oxo-1H-1,2,4-triazol-5-yl)carbamate", "sodium azide", "sodium hydride", "methanol", "acetic acid", "triethylamine", "dichloromethane", "diethyl ether", "water"], "Reaction": ["Step 1: Dissolve 1-(azidomethyl)-9H-fluorene in dry methanol and add sodium hydride. Stir the mixture at room temperature for 30 minutes to form the corresponding fluorenyl anion.", "Step 2: Add tert-butyl (3-oxo-1H-1,2,4-triazol-5-yl)carbamate to the reaction mixture and stir for 2 hours at room temperature. The resulting mixture is then quenched with acetic acid and water.", "Step 3: Extract the product with dichloromethane and wash the organic layer with water. Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 4: Deprotect the tert-butyl group by stirring the crude product with triethylamine in dichloromethane at room temperature for 2 hours. The resulting mixture is then washed with water and dried over sodium sulfate.", "Step 5: Cyclize the deprotected product by adding sodium azide to the reaction mixture in dichloromethane and stirring at room temperature for 2 hours. The resulting mixture is then quenched with water and extracted with diethyl ether.", "Step 6: Wash the organic layer with water and dry over sodium sulfate. Evaporate the solvent to obtain the final product, 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-3-carboxylic acid."] }

CAS RN

2503207-94-9

Product Name

1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-3-carboxylic acid

Molecular Formula

C21H18N4O4

Molecular Weight

390.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.